Cas no 1342852-91-8 (4-N-Propylthiobenzyl alcohol)

• Product Name: 4-N-Propylthiobenzyl alcohol
• CAS No: 1342852-91-8
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD18890848
• CID: 4590504
• PubChem ID: 63812902
• Update Time: 2023-11-22

4-N-Propylthiobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• [4-(propylsulfanyl)phenyl]methanol
• 4-n-Propylthiobenzyl alcohol
• (4-propylsulfanylphenyl)methanol
• (4-(Propylthio)phenyl)methanol
• 4-N-Propylthiobenzyl alcohol

• MDL： MFCD18890848
• Inchi： 1S/C10H14OS/c1-2-7-12-10-5-3-9(8-11)4-6-10/h3-6,11H,2,7-8H2,1H3
• InChI Key： RYWYOZGLMRKATO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CO)=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5

4-N-Propylthiobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)